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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of TCS PIM-1 1, a potent and selective inhibitor of
the PIM-1 kinase, with other notable PIM inhibitors. The information presented is supported by
experimental data to assist researchers in selecting the most appropriate tool for their studies.

The PIM (Proviral Integration site for Moloney murine leukemia virus) family of serine/threonine
kinases, comprising PIM-1, PIM-2, and PIM-3, are crucial mediators of cell proliferation,
survival, and metabolic adaptation. Their upregulation is implicated in various hematological
malignancies and solid tumors, making them attractive targets for therapeutic intervention.
Validating the specific inhibition of PIM-1 is critical for understanding its role in disease and for
the development of targeted therapies.

Comparative Analysis of PIM-1 Inhibitors

TCS PIM-1 1 is a well-characterized, ATP-competitive inhibitor of PIM-1 kinase.[1][2][3][4][5] Its
performance, particularly its selectivity, can be benchmarked against other widely used PIM
inhibitors such as the pan-PIM inhibitors AZD1208 and GDC-0339, and the first-generation
inhibitor SGI-1776.
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Signaling Pathways and Experimental Validation

Understanding the PIM-1 signaling cascade is essential for designing experiments to validate
inhibitor efficacy. PIM-1 is a downstream effector of the JAK/STAT pathway and influences cell
survival and proliferation by phosphorylating a range of substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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